Cas no 157258-33-8 (tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate
• CAS No: 157258-33-8
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• MDL: MFCD24473089
• CID: 1332966
• PubChem ID: 15638366
• Update Time: 2025-11-07

tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxy-2-phenylethyl)(2-methylpropyl)-,1,1-dimethylethyl ester
• Carbamic acid, (2-hydroxy-2-phenylethyl)(2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate

• MDL： MFCD24473089
• Inchi： 1S/C17H27NO3/c1-13(2)11-18(16(20)21-17(3,4)5)12-15(19)14-9-7-6-8-10-14/h6-10,13,15,19H,11-12H2,1-5H3
• InChI Key： CMNVXWBVPMEMSF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(O)C1=CC=CC=C1)CC(C)C

Additional information on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate

Professional Introduction to Compound with CAS No. 157258-33-8 and Product Name: tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate

The compound with the CAS number 157258-33-8 and the product name tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This carbamate derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, characterized by a tert-butyl group and two distinct N-substituents, contributes to its versatility and reactivity, making it a valuable candidate for further research and development.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of functional groups in tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate suggests potential applications in the development of new drugs targeting various therapeutic areas. For instance, its hydroxyl and methyl substituents may contribute to its interaction with biological targets, enhancing its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel bioactive molecules. The tert-butyl group, a common protective group in organic synthesis, provides stability to the molecule while allowing for selective modifications. This characteristic makes tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate an attractive building block for constructing more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with enhanced binding affinity and selectivity for specific biological targets.

The hydroxyl group in the molecule's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. This feature has implications for drug design, particularly in optimizing the pharmacokinetic properties of drug candidates. Studies have shown that hydroxyl-containing carbamates can exhibit improved solubility and bioavailability, making them more suitable for therapeutic applications.

In addition to its structural features, tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate has shown promise in preliminary pharmacological studies. Research indicates that this compound may possess inhibitory activity against certain enzymes and receptors involved in various disease pathways. For example, its ability to modulate enzyme activity could make it a valuable tool in the development of treatments for metabolic disorders or inflammatory conditions. The compound's potential as an inhibitor has been further investigated through computational modeling and experimental validation.

The synthesis of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate involves a series of well-established organic reactions, including condensation reactions and protection-deprotection strategies. The use of modern synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further study. Advances in synthetic methodologies have also facilitated the introduction of additional functional groups or modifications, expanding the compound's utility in drug discovery.

The growing body of research on carbamate derivatives underscores their importance in modern pharmaceutical chemistry. The unique properties of compounds like tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate highlight their potential as lead compounds or intermediates in the development of new therapeutics. As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with these systems in meaningful ways.

In conclusion, the compound with CAS number 157258-33-8 and product name tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2-methylpropyl)carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a crucial role in shaping the future of medicine.